Cas no 29289-18-7 (Acetamide,N-(4-cyano-2-nitrophenyl)-)

• Product Name: Acetamide,N-(4-cyano-2-nitrophenyl)-
• CAS No: 29289-18-7
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 239362
• PubChem ID: 2735226
• Update Time: 2025-04-19

Acetamide,N-(4-cyano-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-cyano-2-nitrophenyl)-
• 4-cyano-2-nitroacetanilide
• (4-CYANO-2-NITRO-PHENYL) ACETATE
• 4-ACETAMIDO-3-NITROBENZONITRILE
• N-(4-CYANO-2-NITROPHENYL)ACETAMIDE
• N1-(4-CYANO-2-NITROPHENYL)ACETAMIDE
• Oprea1_522606
• Acetamide, N-(4-cyano-2-nitrophenyl)-
• AKOS003617035
• AS-0584
• 29289-18-7
• HCEWKFAGNGVVBE-UHFFFAOYSA-N
• 3-nitro-4-acetamidobenzonitrile
• SCHEMBL1552885

• Inchi： 1S/C9H7N3O3/c1-6(13)11-8-3-2-7(5-10)4-9(8)12(14)15/h2-4H,1H3,(H,11,13)
• InChI Key： HCEWKFAGNGVVBE-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(C#N)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.04900
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 98.71000
• LogP: 2.02108